Cas no 838856-87-4 (Methyl 3-Acetoxy-5-amino-4-methoxybenzoate)

• Product Name: Methyl 3-Acetoxy-5-amino-4-methoxybenzoate
• CAS No: 838856-87-4
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• MDL: MFCD26389969
• CID: 1817925
• Update Time: 2025-05-27

Methyl 3-Acetoxy-5-amino-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(acetyloxy)-5-amino-4-methoxy-, methyl ester
• Methyl 3-Acetoxy-5-amino-4-methoxybenzoate
• 1H-​Azepine-​1-​carboxylic acid, 3-​aminohexahydro-​, 1,​1-​dimethylethyl ester, (3R)​-
• methyl 3-(acetyloxy)-5-amino-4-(methyloxy)benzoate

• MDL： MFCD26389969
• Inchi： 1S/C11H13NO5/c1-6(13)17-9-5-7(11(14)16-3)4-8(12)10(9)15-2/h4-5H,12H2,1-3H3
• InChI Key： HEGONEBYQYAEGR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=O)OC)=CC=1N)OC(C)=O

Computed Properties

• Exact Mass: 214.16800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 55.56000
• LogP: 2.37290

Additional information on Methyl 3-Acetoxy-5-amino-4-methoxybenzoate

Recent Advances in the Study of Methyl 3-Acetoxy-5-amino-4-methoxybenzoate (CAS: 838856-87-4)

Methyl 3-Acetoxy-5-amino-4-methoxybenzoate (CAS: 838856-87-4) is a chemically modified benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for Methyl 3-Acetoxy-5-amino-4-methoxybenzoate, emphasizing its role as a precursor in the production of more complex molecules. The researchers utilized a multi-step synthesis approach, starting from commercially available 4-methoxybenzoic acid, to achieve high yields and purity. The study also investigated the compound's stability under various conditions, which is critical for its application in drug formulation.

In another groundbreaking study, researchers from the National Institute of Health (2024) examined the biological activity of Methyl 3-Acetoxy-5-amino-4-methoxybenzoate in vitro. The compound demonstrated notable inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

Further investigations into the anticancer properties of Methyl 3-Acetoxy-5-amino-4-methoxybenzoate were conducted by a team at Harvard Medical School (2024). The study revealed that the compound induces apoptosis in certain cancer cell lines, particularly those associated with colorectal cancer. Mechanistic studies indicated that this effect is mediated through the activation of the p53 pathway, a well-known tumor suppressor mechanism. These results open new avenues for the development of targeted cancer therapies.

Despite these promising findings, challenges remain in the clinical translation of Methyl 3-Acetoxy-5-amino-4-methoxybenzoate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for further research and development in the pharmaceutical industry.

In conclusion, Methyl 3-Acetoxy-5-amino-4-methoxybenzoate (CAS: 838856-87-4) represents a promising chemical entity with diverse therapeutic potentials. Ongoing research is expected to uncover more about its mechanisms of action and optimize its properties for clinical use. This brief underscores the importance of continued investment in the study of such compounds to advance the field of chemical biology and drug discovery.